Cas no 128-33-6 (Zymosterol)

• Product Name: Zymosterol
• CAS No: 128-33-6
• MF: C₂₇H₄₄O
• MW: 384.637668609619
• CID: 196682
• PubChem ID: 92746
• Update Time: 2025-04-19

Zymosterol Chemical and Physical Properties

Names and Identifiers

• Cholesta-8,24-dien-3-ol,(3b,5a)-
• 5α-cholesta-8,24-dien-3ß-ol
• 5α-cholesta-8,24-dien-3?-ol
• (3S,5S,10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylhept-5-en-2-yl]-2,3,4,5,6,7,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• 5-alpha-cholesta-8,24-dien-3-beta-ol
• Zymosterol
• 5α-Cholesta-8,24-dien-3&#946
• Cholest-8,24-dien-3&#946
• -ol
• 5Α-CHOLESTA-8,24-DIEN-3-OL
• 110802
• C05437
• zymosterol intermediate 2
• 5α-Cholesta-8,24-dien-3β-ol
• delta8,24-Cholestadien-3beta-ol
• (3.BETA.,5.ALPHA.)-CHOLESTA-8,24-DIEN-3-OL
• 5.alpha.-Cholesta-8,24-dien-3.beta.-ol
• LMST01010066
• delta8, 24-cholestadien-3beta-ol
• zymostrol
• PU2755PT4O
• CHEMBL4171014
• EINECS 204-880-9
• CHEBI:18252
• BDBM50280400
• UNII-PU2755PT4O
• Cholest-8,24-dien-3b-ol
• 5alpha-Cholesta-8,24-dien-3beta-ol
• SCHEMBL95293
• Cholesta-8,24-dien-3-ol
• DTXSID201028211
• CGSJXLIKVBJVRY-XTGBIJOFSA-N
• Cholesta-8,24-dien-3-ol #
• (3S,10S,13R,14R,17R)-10,13-dimethyl-17-((R)-6-methylhept-5-en-2-yl)-2,3,4,5,6,7,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol
• Cholest-8,24-dien-3.beta.-ol
• 128-33-6
• Q3576424
• (3b,5a)- Cholesta-8,24-dien-3-ol
• 8,24(5-Alpha)-Cholestadien-3-beta-ol
• Cholesta-7,24-dien-3beta-ol
• Cholesta-8,24-dien-3-ol, (3.beta.,5.alpha.)-
• 5 alpha-cholesta-8,24-dien-3 beta-ol
• Cholesta-8,24-dien-3-ol, (3beta,5alpha)-
• Zymosterol; Cholesta-8,24-dien-3-ol, (3ss,5a)-; 5a-Cholesta-8,24-dien-3ss-ol (8CI); (3ss,5a)-Cholesta-8,24-dien-3-ol; Cholest-8,24-dien-3ss-ol; Zymosterol
• (3S,5S,10S,13R,14R,17R)-10,13-dimethyl-17-((2R)-6-methylhept-5-en-2-yl)-2,3,4,5,6,7,11,12,14,15,16,17-dodecahydro-1H-cyclopenta(a)phenanthren-3-ol
• (3BETA,5ALPHA)-CHOLESTA-8,24-DIEN-3-OL
• Cholest-8,24-dien-3beta-ol

• MDL： MFCD00945032
• Inchi： 1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h7,19-21,23-24,28H,6,8-17H2,1-5H3/t19-,20+,21+,23-,24+,26+,27-/m1/s1
• InChI Key： CGSJXLIKVBJVRY-XTGBIJOFSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@H](C1)CCC1=C2CC[C@]2(C)[C@@H]([C@H](C)CC/C=C(\C)/C)CC[C@H]21

Computed Properties

• Exact Mass: 384.339216
• Monoisotopic Mass: 384.339216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 7.5

Experimental Properties

• Density: 0.9717 (rough estimate)
• Melting Point: 110°C
• Boiling Point: 451.27°C (rough estimate)
• Flash Point: 209.1°C
• Refractive Index: 1.5100 (estimate)
• PSA: 20.23000
• LogP: 7.45290

Zymosterol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−70°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives